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Compound of Interest

Compound Name: Farnesal

Cat. No.: B056415

For Researchers, Scientists, and Drug Development Professionals

Introduction

Farnesal, a sesquiterpenoid aldehyde, is a key molecule in various biological processes and a
valuable standard in chromatographic analyses for researchers in drug development and life
sciences. It is structurally related to farnesol and farnesoic acid and plays a role in insect
juvenile hormone biosynthesis. The accurate quantification of farnesal is crucial for
understanding its biological functions and for the quality control of products in which it may be
present. These application notes provide detailed protocols for the use of farnesal as a
chromatographic standard, primarily focusing on Gas Chromatography-Mass Spectrometry
(GC-MS) and High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties and Handling

Proper storage and handling of the farnesal standard are critical for maintaining its integrity
and ensuring accurate and reproducible results.

Table 1: Physicochemical Properties of Farnesal
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Property Value

Molecular Formula C15H240

Molecular Weight 220.35 g/mol

Appearance Pale Yellow to Yellow Oil

Boiling Point 126-129 °C at 3.5 mm Hg[1]

Density 0.909 g/mL at 25 °CJ[1]

Solubility S(?IuF)Ie ih chloroform and methanol.[1] Not
miscible in water.

Storage Conditions 2-8°C, protected from light in an amber vial[1].

Stability and Storage:

Farnesal is sensitive to light and should be stored in an amber vial under refrigeration.[1] Due
to the presence of double bonds and an aldehyde group, it is susceptible to oxidation and
isomerization. It is recommended to use a freshly opened standard or to verify the purity of the
standard if it has been stored for an extended period. For long-term storage, an inert
atmosphere (e.g., argon or nitrogen) is advisable.

Chromatographic Analysis of Farnesal

Both GC-MS and HPLC are suitable techniques for the analysis of farnesal. The choice of
method will depend on the sample matrix, the required sensitivity, and the available
instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like
farnesal, offering high resolution and definitive identification based on mass spectra.

Experimental Workflow for GC-MS Analysis:
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Sample and Standard Preparation

Prepare Sample (e.g., Extraction) lﬁ GC-MS Analysis Data Processing
’—>| Inject into GC-MS |—>| Chromatographic Separation |—>| Mass Spectrometric Detection |—>| Peak Integration |—>| Calibration Curve Generation |—>| Quantification of Farmesal
Prepare Farnesal Standard Solutions

Sample and Standard Preparation

HPLC Analysis Data Processing

\—>| Inject into HPLC |—>| Chromatographic Separation |—>| UV or MS Detection |—>| Peak Integration |—>| Calibration Curve Generation |—>| Quantification of Farnesal
Prepare Farnesal Standard Solutions

Prepare Sample (e.g., Dilution, Filtration)

Farnesol

Oxidation (Alcohol Dehydrogenase)

Farnesal

Oxidation (Aldehyde Dehydrogenase)

Farnesoic Acid

Epoxidation & Methylation

Juvenile Hormone Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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